Cas no 5827-75-8 (n-Isobutylpropionamide)

n-Isobutylpropionamide structure
n-Isobutylpropionamide structure
Product Name:n-Isobutylpropionamide
CAS No:5827-75-8
Molecular Formula:C7H15NO
Molecular Weight:129.2001
MDL:MFCD01345651
CID:948294
PubChem ID:347479

n-Isobutylpropionamide Properties

Names and Identifiers

    • N-(2-methylpropyl)propanamide
    • N-Isobutylpropionamide
    • AC1L87ER
    • NCIOpen2_003731
    • N-iso-butylpropionamide
    • NSC406183
    • Propanamide, N-isobutyl
    • QTVUDNOFBZLOHM-UHFFFAOYSA-N
    • SY034683
    • 5827-75-8
    • SCHEMBL564899
    • DA-42026
    • MFCD01345651
    • DTXSID50324268
    • AC2518
    • CS-11986
    • AKOS003852810
    • A869487
    • NSC-406183
    • CS-0152594
    • NSC 406183
    • MDL: MFCD01345651
    • InChIKey: QTVUDNOFBZLOHM-UHFFFAOYSA-N
    • Inchi: 1S/C7H15NO/c1-4-7(9)8-5-6(2)3/h6H,4-5H2,1-3H3,(H,8,9)
    • SMILES: O=C(C([H])([H])C([H])([H])[H])N([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 129.11545
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 129.115
  • Heavy Atom Count: 9
  • Complexity: 88.9
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.3
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • LogP: 1.55950
  • PSA: 29.1
  • Refractive Index: 1.525 (589.3 nm 20 ºC)
  • Boiling Point: 140-150 ºC (15 Torr)
  • Melting Point: 5-7 ºC
  • Flash Point: 116.4±3.4 ºC,
  • Solubility: Slightly soluble (13 g/l) (25 º C),
  • Color/Form: NA
  • Density: 0.859±0.06 g/cm3 (20 ºC 760 Torr),

n-Isobutylpropionamide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00EKOT-100mg
N-IsobutylpropionaMide
5827-75-8 97%
100mg
$9.00
A2B Chem LLC
AG79197-100mg
N-Isobutylpropionamide
5827-75-8 97%
100mg
$28.00 2024-04-19
Aaron
AR00EKX5-100mg
N-IsobutylpropionaMide
5827-75-8 97%
100mg
$10.00 2025-02-10
abcr
AB526847-250mg
N-Isobutylpropionamide; .
5827-75-8
250mg
€97.60
Apollo Scientific
OR922002-1g
N-Isobutylpropionamide
5827-75-8 97%
1g
£45.00 2025-02-20
Chemenu
CM324705-5g
N-Isobutylpropionamide
5827-75-8 95%
5g
$*** 2023-05-30
eNovation Chemicals LLC
D782012-0.25g
N-Isobutylpropionamide
5827-75-8 97%
0.25g
$110 2022-07-29
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSF931-250mg
N-(2-methylpropyl)propanamide
5827-75-8 95%
250mg
¥187.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1223234-250mg
N-Isobutylpropionamide
5827-75-8 97%
250mg
¥226.00 2024-05-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X12375-5g
N-Isobutylpropionamide
5827-75-8 97%
5g
¥4719.0 2023-09-06

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